3-(1,3-Dioxolan-2-yl)-6-methoxybenzofuran

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3-(1,3-dioxolan-2-yl)-6-methoxy-1-benzofuran
• InChI: InChI=1S/C12H12O4/c1-13-8-2-3-9-10(7-16-11(9)6-8)12-14-4-5-15-12/h2-3,6-7,12H,4-5H2,1H3
• InChI Key: CMFBXYBFBPZYDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CO2)C3OCCO3

Description

3-(1,3-Dioxolan-2-yl)-6-methoxybenzofuran is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-methoxybenzofuran-3-carbaldehyde (0.600 g, 3.41 mmol), HOCH2CH2OH (3.17 g, 51 mmol) and p-toluenesulfonic acids (0.001 g) in benzene (20 mL) was refluxed for 8 h using a Dean-Stark water trap. The mixture was concentrated under reduced pressure and then diluted with EtOAc. The organic solution was washed with water, dried over anhydrous MgSO4, and concentrated to give 3-(1,3-dioxolan-2-yl)-6-methoxybenzofuran (0.711 g, 95%)